6-Cyclopropoxy-4-methylpyridin-3-amine

• Molecular Formula: C9H12N2O
• Molecular Weight: 164.20 g/mol
• IUPAC Name: 6-cyclopropyloxy-4-methylpyridin-3-amine
• InChI: InChI=1S/C9H12N2O/c1-6-4-9(11-5-8(6)10)12-7-2-3-7/h4-5,7H,2-3,10H2,1H3
• InChI Key: LSDJPTZIDIYTBZ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NC=C1N)OC2CC2

Description

6-Cyclopropoxy-4-methylpyridin-3-amine ( 1394984-46-3) is a chemical compound with the molecular formula C9H12N2O and a molecular weight of 164.21 g/mol . As a pyridine derivative featuring both cyclopropoxy and amine functional groups, it serves as a versatile molecular building block in organic synthesis and pharmaceutical research . The structure of this compound, characterized by its SMILES notation "NC1=C(C)C=C(OC2CC2)N=C1", makes it a valuable intermediate for constructing more complex molecules, particularly in the development of potential pharmacologically active substances . While specific applications for this exact compound are not fully detailed in available literature, structurally similar compounds like 2-cyclopropyl-4-methylpyridin-3-amine are recognized as key intermediates in the synthesis of kinase inhibitors for cancer treatment and in agrochemical research . This suggests its potential utility in similar structure-activity relationship (SAR) studies and medicinal chemistry programs. This product is intended for Research Use Only and is not intended for diagnostic or therapeutic uses in humans or animals.

Preparation Methods

Preparation Methods Analysis

General Synthetic Strategies

The synthesis of 6-Cyclopropoxy-4-methylpyridin-3-amine generally involves the following key steps:

• Introduction of the cyclopropoxy group at the 6-position of the pyridine ring.
• Installation or preservation of the amino group at the 3-position.
• Maintenance of the methyl substituent at the 4-position.

Two main synthetic approaches are reported:

Nucleophilic Substitution on Halogenated Pyridine Precursors

A common route starts from a halogenated pyridine derivative, such as 6-halogen-4-methylpyridin-3-amine or its protected form. The halogen at position 6 is displaced by a cyclopropoxy nucleophile under basic conditions.

• Reaction Conditions: Typically, the reaction is performed in polar aprotic solvents such as dimethyl sulfoxide (DMSO) or tetrahydrofuran (THF).
• Bases: Potassium carbonate or sodium hydride are used to generate the cyclopropoxide ion in situ from cyclopropanol or cyclopropyl alcohol derivatives.
• Temperature: Mild to moderate heating (40–80 °C) is applied to facilitate substitution without decomposing sensitive groups.

This method yields the desired ether linkage at position 6 while retaining the amino and methyl substituents intact.

Reductive Amination and Coupling Approaches

Alternatively, the amino group at position 3 can be introduced via reductive amination starting from 6-cyclopropoxy-4-methylpyridine-3-carbaldehyde:

• Step 1: Synthesis of 6-cyclopropoxy-4-methylpyridine-3-carbaldehyde by selective formylation of the pyridine ring.
• Step 2: Reductive amination with ammonia or an amine source using reducing agents such as sodium cyanoborohydride (NaBH3CN) or sodium triacetoxyborohydride.
• Solvents: Methanol or ethanol are commonly used.
• Temperature: Room temperature to mild heating.

This pathway allows precise control over the amino group installation and can yield high purity products after purification.

Detailed Reaction Conditions and Reagents

Step	Reagents & Conditions	Notes
Halogenation of pyridine	NBS or NCS in acetonitrile, room temperature	Selective halogenation at position 6
Preparation of cyclopropoxide	Cyclopropanol + NaH or K2CO3 in THF/DMSO	Generates nucleophilic cyclopropoxide
Nucleophilic substitution	Halopyridine + cyclopropoxide, 50–80 °C, 6–12 h	Ether formation at 6-position
Formylation	Vilsmeier-Haack reagent (POCl3 + DMF), 0–25 °C	For aldehyde introduction at 3-position
Reductive amination	Aldehyde + NH3 + NaBH3CN, MeOH, RT to 40 °C	Amino group installation
Purification	Silica gel chromatography, recrystallization	Achieves >95% purity

Industrial Scale Considerations

• Continuous flow reactors have been employed to optimize reaction times and yields.
• Automated temperature and reagent feed control improve reproducibility.
• Use of mild bases and solvents reduces side reactions and environmental impact.
• Purification often involves chromatographic techniques and recrystallization to meet pharmaceutical-grade standards.

Spectroscopic and Analytical Validation

To confirm the structure and purity of 6-Cyclopropoxy-4-methylpyridin-3-amine, the following techniques are standard:

Technique	Expected Observations	Purpose
¹H NMR	Cyclopropyl protons at δ 0.5–1.2 ppm; aromatic protons 7.0–8.5 ppm; methyl singlet ~2.3 ppm; amino NH2 signals	Confirm substitution pattern and functional groups
¹³C NMR	Cyclopropyl carbons at δ 6–12 ppm; pyridine carbons 120–150 ppm; methyl carbon ~20 ppm	Carbon skeleton verification
Mass Spectrometry	Molecular ion peak matching exact mass (C12H16N2O)	Molecular weight confirmation
Infrared Spectroscopy	C–O–C ether stretch around 1100 cm⁻¹; NH2 stretch near 3300–3500 cm⁻¹	Functional group identification
X-ray Crystallography	Definitive 3D structure and bond confirmation	Structural confirmation

Summary Table of Preparation Methods

Method	Starting Material	Key Reagents	Conditions	Yield (%)	Purity (%)	Notes
Nucleophilic substitution	6-Halo-4-methylpyridin-3-amine	Cyclopropanol, NaH/K2CO3	50–80 °C, 6–12 h	60–75	>95	Requires careful control of base
Reductive amination	6-Cyclopropoxy-4-methylpyridine-3-carbaldehyde	NH3, NaBH3CN	RT to 40 °C, 4–8 h	65–80	>95	High selectivity for amino group

Chemical Reactions Analysis

Types of Reactions

6-Cyclopropoxy-4-methylpyridin-3-amine can undergo various chemical reactions, including:

Oxidation: This compound can be oxidized using oxidizing agents like potassium permanganate or hydrogen peroxide.

Reduction: Reduction reactions can be carried out using reducing agents such as lithium aluminum hydride.

Substitution: Nucleophilic substitution reactions can occur, where the cyclopropoxy group can be replaced by other nucleophiles under appropriate conditions.

Common Reagents and Conditions

Oxidation: Potassium permanganate in an acidic medium.

Reduction: Lithium aluminum hydride in anhydrous ether.

Substitution: Sodium hydride in dimethyl sulfoxide (DMSO).

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield pyridine derivatives with additional oxygen-containing functional groups, while reduction may produce amine derivatives with altered alkyl groups.

Scientific Research Applications

6-Cyclopropoxy-4-methylpyridin-3-amine has several applications in scientific research:

Chemistry: It is used as a building block in the synthesis of more complex organic molecules.

Biology: The compound can be used in the study of enzyme interactions and as a potential ligand in biochemical assays.

Medicine: Research is ongoing to explore its potential as a pharmaceutical intermediate.

Industry: It may be used in the development of new materials with specific chemical properties

Mechanism of Action

The mechanism of action of 6-Cyclopropoxy-4-methylpyridin-3-amine involves its interaction with specific molecular targets. For instance, it may act as an inhibitor or activator of certain enzymes, affecting biochemical pathways. The exact molecular targets and pathways can vary depending on the specific application and context of use .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Key Structural Analogues

The following pyridine derivatives share structural similarities with 6-Cyclopropoxy-4-methylpyridin-3-amine, differing primarily in substituent type and position:

Compound Name	Substituents (Position)	CAS Number	Molecular Formula	Molecular Weight (g/mol)	Similarity Score*
6-Ethoxy-4-methylpyridin-3-amine	Ethoxy (6), Methyl (4), Amine (3)	142078-43-1	C8H12N2O	152.20	0.93
4-Methyl-6-propoxypyridin-3-amine	Propoxy (6), Methyl (4), Amine (3)	1540599-32-3	C9H14N2O	166.22	0.91
2-Ethoxy-4-methylpyridin-3-amine	Ethoxy (2), Methyl (4), Amine (3)	1342782-48-2	C8H12N2O	152.20	0.88
4-Chloro-5-methoxypyridin-3-amine	Chloro (4), Methoxy (5), Amine (3)	N/A	C6H7ClN2O	158.59	N/A

*Similarity scores derived from structural and functional group comparisons (0.90–1.00 indicates high similarity) .

Comparative Analysis

Ethoxy and propoxy substituents (e.g., 6-Ethoxy-4-methylpyridin-3-amine) offer greater conformational flexibility but may increase metabolic susceptibility in biological systems .

Chloro and methoxy groups (e.g., 4-Chloro-5-methoxypyridin-3-amine) introduce electronegative and hydrogen-bonding motifs, which are absent in the cyclopropoxy derivative .

Physicochemical Properties: Solubility: Cyclopropoxy derivatives are generally less polar than ethoxy or methoxy analogs, likely reducing aqueous solubility but improving lipid membrane permeability . Thermal Stability: Cyclopropane’s strain energy may lower thermal stability relative to non-cyclic alkoxy groups, though this requires experimental validation.

Biological Activity

6-Cyclopropoxy-4-methylpyridin-3-amine is an organic compound with a unique bicyclic structure that integrates a cyclopropoxy group into a pyridine ring. This compound has garnered attention for its potential biological activities, particularly in the fields of pharmacology and medicinal chemistry. This article provides a comprehensive overview of its biological activity, including synthesis, structure-activity relationships (SAR), and relevant case studies.

Chemical Formula: C10H12N2O
Molecular Weight: 164.20 g/mol
IUPAC Name: 6-Cyclopropoxy-4-methylpyridin-3-amine

The compound features a pyridine ring substituted at the 3-position with an amine group and at the 6-position with a cyclopropoxy group. This specific substitution pattern is believed to influence its pharmacological properties significantly.

Synthesis

The synthesis of 6-Cyclopropoxy-4-methylpyridin-3-amine can be achieved through various methods, including:

• Cyclization Reactions: Utilizing cyclopropanol derivatives with pyridine precursors.
• Substitution Reactions: Employing nucleophilic substitution to introduce the cyclopropoxy group onto the pyridine ring.

The efficiency and yield of these methods can vary based on reaction conditions and starting materials, highlighting the importance of optimizing synthetic routes for research applications.

Antimicrobial Properties

Recent studies have indicated that 6-Cyclopropoxy-4-methylpyridin-3-amine exhibits notable antimicrobial activity against various bacterial and fungal strains. The minimum inhibitory concentration (MIC) values for different pathogens are summarized in the table below:

Pathogen	MIC (mg/mL)
Escherichia coli	0.0195
Bacillus mycoides	0.0048
Candida albicans	0.039
Staphylococcus aureus	0.0048

These findings suggest that the compound may serve as a potential candidate for developing new antimicrobial agents, particularly against resistant strains.

Structure-Activity Relationships (SAR)

The biological activity of 6-Cyclopropoxy-4-methylpyridin-3-amine can be influenced by its structural features. Comparative studies with similar compounds reveal that:

• Electron-donating groups at specific positions increase antibacterial efficacy.
• The presence of a cyclopropoxy group enhances solubility and bioavailability compared to other substituents.

A comparative analysis of related compounds is shown in the table below:

Compound Name	Key Features
2-Cyclopropyl-4-methylpyridin-3-amine	Similar structure; different substituent position.
6-Fluoro-4-methylpyridin-3-amine	Contains fluorine; studied for neuroprotective effects.
4-Cyclopropoxy-N-methylpyridin-3-amine	Methyl substitution impacts solubility and activity.

Case Studies

• Antibacterial Activity Assessment:
  A study assessed the antibacterial properties of various pyridine derivatives, including 6-Cyclopropoxy-4-methylpyridin-3-amine, demonstrating significant inhibition against both Gram-positive and Gram-negative bacteria. The compound's effectiveness was attributed to its ability to disrupt bacterial cell wall synthesis.
• Antifungal Efficacy:
  Another investigation focused on antifungal activity, where the compound showed promising results against Candida species, suggesting potential applications in treating fungal infections.

Q & A

Basic Research Questions

Q. What are the established synthetic methodologies for 6-Cyclopropoxy-4-methylpyridin-3-amine in academic research settings?

• Methodological Answer : The synthesis typically involves nucleophilic substitution reactions, where cyclopropoxide replaces a leaving group (e.g., halogen) on the pyridine ring. For example, refluxing 4-methyl-6-halopyridin-3-amine with cyclopropanol in anhydrous ethanol under inert conditions for 8–12 hours yields the target compound. Purification is achieved via column chromatography (silica gel, ethyl acetate/hexane gradient) or crystallization . Optimizing stoichiometry and reaction time improves yield (>70% reported in analogous syntheses).

Q. Which spectroscopic techniques are most effective for characterizing the structural integrity of 6-Cyclopropoxy-4-methylpyridin-3-amine?

• Methodological Answer :

• 1H/13C NMR : Confirms cyclopropoxy group integration (e.g., characteristic splitting patterns for cyclopropane protons at δ 0.5–1.5 ppm) and pyridine ring substitution .
• High-Resolution Mass Spectrometry (HRMS) : Validates molecular formula (e.g., [M+H]+ peak at m/z 179.1052 for C9H12N2O).
• HPLC-PDA : Assesses purity (>98% threshold for biological assays) by tracking UV absorption at λ ~260 nm .

Advanced Research Questions

Q. How can structure-activity relationship (SAR) studies be designed to evaluate the bioactivity of 6-Cyclopropoxy-4-methylpyridin-3-amine derivatives?

• Methodological Answer :

• Substituent Variation : Synthesize analogs with modified cyclopropoxy (e.g., fluorinated cyclopropane) or pyridine substituents (e.g., methyl to ethyl).
• Bioassay Integration : Test analogs in enzyme inhibition assays (e.g., kinase panels) or receptor binding studies (e.g., GPCRs via radioligand displacement). Activity trends are analyzed using multivariate regression to identify critical substituents .
• Comparative Analysis : Cross-reference with structurally similar compounds (e.g., 6-chloro-2-methoxy-5-methylpyridin-3-amine) to isolate cyclopropoxy-specific effects .

Q. What strategies are recommended for resolving contradictions in experimental data related to the compound's receptor binding affinities?

• Methodological Answer :

• Orthogonal Validation : Combine surface plasmon resonance (SPR) for kinetic analysis with isothermal titration calorimetry (ITC) to measure binding thermodynamics. Discrepancies may arise from assay-specific conditions (e.g., buffer ionic strength) .
• Statistical Rigor : Apply Bland-Altman analysis to compare affinity measurements across techniques. Outliers are re-tested under standardized conditions (pH 7.4, 25°C) .

Q. How can computational chemistry methods be integrated into the study of 6-Cyclopropoxy-4-methylpyridin-3-amine's physicochemical properties?

• Methodological Answer :

• Density Functional Theory (DFT) : Calculate electron distribution to predict nucleophilic/electrophilic sites (e.g., cyclopropoxy oxygen lone pairs).
• Molecular Dynamics (MD) : Simulate solvation behavior to estimate logP (experimental vs. predicted) .
• Docking Studies : Map binding poses in target enzymes (e.g., cytochrome P450 isoforms) to rationalize metabolic stability data .